3,5-dichloro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
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Description
3,5-dichloro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C17H11Cl2N3O3S2 and its molecular weight is 440.31. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
Anticancer Agents : Benzothiazole derivatives have been synthesized and evaluated for their anticancer activity. For example, indapamide derivatives have shown proapoptotic activity against melanoma cell lines, with specific compounds demonstrating significant growth inhibition. These compounds were also investigated as inhibitors of human carbonic anhydrase isoforms, which are relevant to cancer research (Yılmaz et al., 2015).
Antibacterial and Antimicrobial Studies
Antibacterial and Antimicrobial Applications : Benzothiazole and its derivatives have been studied for their antibacterial and antimicrobial properties. N-(Benzothiazol-2-yl)-4-chlorobenzenesulphonamide and its complexes have shown significant activity against various microorganisms, including Escherichia coli and Staphylococcus aureus, indicating their potential as antibacterial agents (Obasi et al., 2017).
Inhibition of Human Carbonic Anhydrases
Carbonic Anhydrase Inhibition : Several studies have focused on the inhibition of human carbonic anhydrases by benzothiazole derivatives, indicating their potential applications in treating conditions related to the dysregulation of these enzymes. These enzymes play crucial roles in various physiological processes, including respiration and the maintenance of pH balance (Ulus et al., 2016).
Electrophysiological Activity
Cardiac Electrophysiological Activity : N-substituted imidazolylbenzamides, which share structural similarities with the compound , have been synthesized and evaluated for their cardiac electrophysiological activity. These compounds have shown potential as class III electrophysiological agents, which could have implications for treating arrhythmias (Morgan et al., 1990).
Properties
IUPAC Name |
3,5-dichloro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2N3O3S2/c1-2-5-22-14-4-3-13(27(20,24)25)9-15(14)26-17(22)21-16(23)10-6-11(18)8-12(19)7-10/h1,3-4,6-9H,5H2,(H2,20,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEVVHXMCJWJQSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.